Tridemorph (Mix of Isomers)
Tridemorph (Mix of Isomers)
Tridemorph, also known as calixin or basf 220F, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. Tridemorph exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tridemorph is primarily located in the membrane (predicted from logP). Tridemorph is a potentially toxic compound.
2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound.
2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound.
Brand Name:
Vulcanchem
CAS No.:
81412-43-3
VCID:
VC0166831
InChI:
InChI=1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3
SMILES:
CCCCCCCCCCCCCN1CC(OC(C1)C)C
Molecular Formula:
C19H39NO
Molecular Weight:
297.5 g/mol
Tridemorph (Mix of Isomers)
CAS No.: 81412-43-3
Reference Standards
VCID: VC0166831
Molecular Formula: C19H39NO
Molecular Weight: 297.5 g/mol
| CAS No. | 81412-43-3 |
|---|---|
| Product Name | Tridemorph (Mix of Isomers) |
| Molecular Formula | C19H39NO |
| Molecular Weight | 297.5 g/mol |
| IUPAC Name | 2,6-dimethyl-4-tridecylmorpholine |
| Standard InChI | InChI=1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3 |
| Standard InChIKey | YTOPFCCWCSOHFV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCN1CC(OC(C1)C)C |
| Canonical SMILES | CCCCCCCCCCCCCN1CC(OC(C1)C)C |
| Melting Point | 25°C |
| Physical Description | Solid |
| Description | Tridemorph, also known as calixin or basf 220F, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. Tridemorph exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tridemorph is primarily located in the membrane (predicted from logP). Tridemorph is a potentially toxic compound. 2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound. |
| Synonyms | Calixin tridemorph tridemorph, (cis)-isomer tridemorph, (trans)-isome |
| PubChem Compound | 32518 |
| Last Modified | Nov 11 2021 |
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